Cas no 78806-74-3 (Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- (9CI)
• CAS No: 78806-74-3
• MF: C₂₈H₃₆O₉
• MW: 516.580049514771
• CID: 578752
• PubChem ID: 78759277
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- (9CI)
• 11beta,21-Dihydroxy-16alpha,17-(isopropylidenedioxy)pregna-1,4-diene-3,20-dione 21-(hydrogen succinate)
• EINECS 278-985-3
• 78806-74-3

• Inchi： 1S/C28H36O9/c1-25(2)36-21-12-18-17-6-5-15-11-16(29)9-10-26(15,3)24(17)19(30)13-27(18,4)28(21,37-25)20(31)14-35-23(34)8-7-22(32)33/h9-11,17-19,21,24,30H,5-8,12-14H2,1-4H3,(H,32,33)/t17-,18-,19-,21+,24+,26-,27-,28+/m0/s1
• InChI Key： XTKYHRGYNINDLM-CMACCXCGSA-N
• SMILES： O1C(C)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(COC(CCC(=O)O)=O)=O)O)=O

Computed Properties

• Exact Mass: 516.23593272g/mol
• Monoisotopic Mass: 516.23593272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 136Ų